Cas no 34450-86-7 (2-(Diethoxymethyl)acrylonitrile)

• Product Name: 2-(Diethoxymethyl)acrylonitrile
• CAS No: 34450-86-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2665378
• Update Time: 2023-08-06

2-(Diethoxymethyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Diethoxymethyl)acrylonitrile
• 2-diethoxymethylacrylonitrile

• Inchi： 1S/C8H13NO2/c1-4-10-8(11-5-2)7(3)6-9/h8H,3-5H2,1-2H3
• InChI Key： YXMLGNWIHMOURM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)=C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 162
• Topological Polar Surface Area: 42.2